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Compound of Interest

Tert-butyl 4-methylenepiperidine-
Compound Name:
1-carboxylate

Cat. No.: B068324

An In-depth Technical Guide to Tert-butyl 4-methylenepiperidine-1-carboxylate

For researchers, scientists, and professionals in drug development, tert-butyl 4-
methylenepiperidine-1-carboxylate is a key building block in synthetic organic chemistry. Its
unique structure, featuring a protected piperidine ring and a reactive methylene group, makes it
a valuable intermediate for creating complex molecular architectures, particularly in the
synthesis of novel therapeutics. This guide provides a comprehensive overview of its technical
specifications, experimental protocols for its synthesis and analysis, and its role as a versatile
synthon in pharmaceutical research.

Core Specifications

Tert-butyl 4-methylenepiperidine-1-carboxylate, also known by synonyms such as 1-Boc-4-
methylenepiperidine and 4-Methylenepiperidine-1-carboxylic acid tert-butyl ester, is a widely
used reagent in medicinal chemistry.[1] Its unique structure is instrumental in modifying drug
candidates to enhance their efficacy and bioavailability.[1]

CAS Number: 159635-49-1[1][2][3][4]

The physical and chemical properties of this compound are summarized in the table below,
compiled from various suppliers and databases.
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Property Value Reference
Molecular Formula C11H1sNO2 [1112][3]
Molecular Weight 197.27 g/mol [2][3]
Appearance CoIorIfess. to slightly yellow o

clear liquid
Purity > 96% (GC) [1]
Density 0.97-1g/mL [1][5]
Boiling Point 80 °C @ 1 mmHg [1]
Refractive Index (n20D) 1.460 - 1.467 [1][5]
pKa (Predicted) -1.41+0.20 [5]

Storage Conditions

2 - 8 °C, under inert gas

(Nitrogen or Argon)

[1]5]

InChl Key

PDTZMULNKGUIEJ-
UHFFFAOYSA-N

[4]

Signal Word

Warning

[4]

Hazard Statements

H302, H315, H319, H332,
H335

[4]

Precautionary Statements

P261, P271, P280, P301,
P302, P304, P305, P312,
P313, P332, P337, P338,
P340, P351, P352

[4]

Experimental Protocols

The following sections detail methodologies for the synthesis and characterization of tert-butyl

4-methylenepiperidine-1-carboxylate.

Synthesis Protocol: Elimination Reaction
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A common method for the preparation of tert-butyl 4-methylenepiperidine-1-carboxylate
involves an elimination reaction from a sulfonate-substituted precursor. The following protocol
is adapted from patent literature.[6]

Materials:

Tert-butyl 4-(((methylsulfonyl)oxy)methyl)piperidine-1-carboxylate

Potassium tert-butoxide (t-BuOK)

N,N-Dimethylformamide (DMF)

Ethyl acetate

Water

Nitrogen gas

Procedure:

Dissolve tert-butyl 4-(((methylsulfonyl)oxy)methyl)piperidine-1-carboxylate (100g, 340 mmol)
in DMF (500 mL) at room temperature under a nitrogen atmosphere.[6]

o Cool the solution to a temperature range of 0-10 °C.[6]

e Add potassium tert-butoxide (57.2g, 510 mmol) to the solution in portions, maintaining the
temperature.[6]

» After the addition is complete, heat the reaction mixture to 50-60 °C and stir for 1 hour.[6]
e Cool the mixture to room temperature and add 1500 mL of water.[6]
o Extract the aqueous mixture with ethyl acetate (2 x 1000 mL).[6]

e The combined organic layers contain the desired product, which can be purified further if
necessary.
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Reaction Setup
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Caption: Synthetic workflow for tert-butyl 4-methylenepiperidine-1-carboxylate.
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Analytical Characterization

» Nuclear Magnetic Resonance (NMR) Spectroscopy: The structure of the synthesized
compound can be confirmed by 'H-NMR. The reported spectral data in CDCIs are: o (ppm)
4.73 (2H, s), 3.41 (4H, 1), 2.17 (4H, 1), 1.46 (9H, s).[6]

e Gas Chromatography (GC): Purity is typically assessed using gas chromatography, with
specifications often requiring = 96%.[1]

Role in Drug Discovery and Development

Tert-butyl 4-methylenepiperidine-1-carboxylate is not typically an active pharmaceutical
ingredient (API) itself. Instead, it serves as a crucial intermediate, providing a Boc-protected
piperidine scaffold. The exocyclic double bond offers a reactive handle for a variety of chemical
transformations, such as hydroboration-oxidation, ozonolysis, or Michael additions, allowing for
the introduction of diverse functional groups at the 4-position of the piperidine ring.

The Boc (tert-butoxycarbonyl) protecting group is stable under many reaction conditions but
can be readily removed under acidic conditions to reveal the secondary amine, which can then
be further functionalized. This versatility makes the compound a valuable starting material for
the synthesis of complex piperidine-containing molecules that are prevalent in many classes of
drugs. A related compound, 1-Boc-4-AP, is a known intermediate in the synthesis of fentanyl
and its analogues, highlighting the significance of this structural motif in medicinal chemistry.[7]
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Caption: Role as a versatile building block in drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. ["Tert-butyl 4-methylenepiperidine-1-carboxylate" CAS
number and specifications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b068324+#tert-butyl-4-methylenepiperidine-1-
carboxylate-cas-number-and-specifications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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essential and advanced chemicals, empowering Ontario, CA 91761, United States
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